Cas no 89185-15-9 (2,4-Diazabicyclo[4.1.0]hept-2-en-5-one, 4-methyl-)

• Product Name: 2,4-Diazabicyclo[4.1.0]hept-2-en-5-one, 4-methyl-
• CAS No: 89185-15-9
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 609586
• PubChem ID: 13125521
• Update Time: 2025-04-19

2,4-Diazabicyclo[4.1.0]hept-2-en-5-one, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Diazabicyclo[4.1.0]hept-2-en-5-one, 4-methyl-
• 3-methyl-3,5-diazabicyclo[4.1.0]hept-4-en-2-one
• 4-Methyl-2,4-diazabicyclo[4.1.0]hept-2-en-5-one
• DTXSID60519885
• 89185-15-9

• Inchi： 1S/C6H8N2O/c1-8-3-7-5-2-4(5)6(8)9/h3-5H,2H2,1H3
• InChI Key： AOWKKHRQTVPHMD-UHFFFAOYSA-N
• SMILES： O=C1C2CC2N=CN1C

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 32.7Ų

Related Categories

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